Cas no 765292-65-7 (ethyl 7-(3-nitrophenyl)pyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: ethyl 7-(3-nitrophenyl)pyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 765292-65-7
• MF: C₁₅H₁₂N₄O₄
• MW: 312.28018283844
• MDL: MFCD04046144
• CID: 2857440
• PubChem ID: 17021235
• Update Time: 2025-05-26

ethyl 7-(3-nitrophenyl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-(3-nitrophenyl)pyrazolo1,5-apyrimidine-3-carboxylate
• EN300-229505
• BBL038401
• ethyl7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• GUONVENNSWEYCE-UHFFFAOYSA-N
• DB-108171
• STK305838
• AKOS000310026
• CS-0298900
• SCHEMBL4656785
• 765292-65-7
• ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

• MDL： MFCD04046144
• Inchi： 1S/C15H12N4O4/c1-2-23-15(20)12-9-17-18-13(6-7-16-14(12)18)10-4-3-5-11(8-10)19(21)22/h3-9H,2H2,1H3
• InChI Key： GUONVENNSWEYCE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=1N=CC=C2C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 312.08585488Da
• Monoisotopic Mass: 312.08585488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on ethyl 7-(3-nitrophenyl)pyrazolo1,5-apyrimidine-3-carboxylate

Professional Introduction to Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 765292-65-7)

Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate, with the CAS number 765292-65-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a heterocyclic structure known for its broad biological activity and potential therapeutic applications. The presence of a nitro group at the 3-position of the phenyl ring and the ester functionality at the 3-position of the pyrazolo[1,5-a]pyrimidine core contributes to its unique chemical and pharmacological properties.

The< strong>Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate has garnered attention due to its potential role in drug discovery and development. Recent studies have highlighted its significance in the design of novel bioactive molecules. The nitrophenyl moiety is known to enhance binding affinity to biological targets, while the pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and other enzymatic activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. The< strong>Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate has been investigated for its potential as an inhibitor of kinases, particularly those involved in cancer pathways. Kinases are enzymes that play crucial roles in cell signaling and are often overexpressed or mutated in cancer cells. Inhibiting these kinases can lead to disruption of tumor growth and progression.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The nitro group can participate in hydrogen bonding and hydrophobic interactions, while the pyrazolo[1,5-a]pyrimidine core can engage in π-stacking interactions with aromatic residues in proteins. These interactions are critical for achieving high affinity and selectivity in drug design.

Recent computational studies have demonstrated that< strong>Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate can effectively bind to the active sites of various kinases. These studies have used molecular docking techniques to predict binding affinities and identify key interaction points between the compound and its target proteins. The results suggest that this compound has the potential to be developed into a lead molecule for further optimization.

The pharmacokinetic properties of< strong>Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate are also of great interest. Initial studies have shown that it exhibits reasonable solubility and stability under physiological conditions, which are essential properties for any potential drug candidate. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

In conclusion, Ethyl 7-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 765292-65-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel drugs.